Cas no 52736-57-9 (Methanone,3-cyclohexen-1-yl-1-pyrrolidinyl-)

• Product Name: Methanone,3-cyclohexen-1-yl-1-pyrrolidinyl-
• CAS No: 52736-57-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 384025
• PubChem ID: 304100
• Update Time: 2025-04-19

Methanone,3-cyclohexen-1-yl-1-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,3-cyclohexen-1-yl-1-pyrrolidinyl-
• cyclohex-3-en-1-yl(pyrrolidin-1-yl)methanone
• AC1L747P
• NSC195029
• NSC-195029
• T6184770
• 52736-57-9
• Z184685878
• AKOS033623732
• DTXSID50307778
• AB00991534-01

• Inchi： 1S/C11H17NO/c13-11(12-8-4-5-9-12)10-6-2-1-3-7-10/h1-2,10H,3-9H2
• InChI Key： OBYOOQSULHYECT-UHFFFAOYSA-N
• SMILES： O=C(C1CC=CCC1)N1CCCC1

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.074
• Boiling Point: 315.5°Cat760mmHg
• Flash Point: 130.7°C
• Refractive Index: 1.533
• PSA: 20.31
• LogP: 1.90300